Cas no 1806066-79-4 (2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile
• CAS No: 1806066-79-4
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4860872
• Update Time: 2025-10-28

2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-7-6(10)5(8(11)12)4(1-2-13)3-14-7/h3,8H,1H2
• InChI Key： NKLTYZYFLTUXKT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile

Professional Introduction to 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile (CAS No. 1806066-79-4)

2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile, with the CAS number 1806066-79-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated pyridines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of bromo, difluoromethyl, and fluoropyridine moieties, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure is characterized by a pyridine core substituted with various functional groups. The bromo atom at the 2-position and the difluoromethyl group at the 4-position introduce electrophilic centers that are highly reactive in nucleophilic substitution reactions. Additionally, the presence of a fluoropyridine moiety enhances its solubility in organic solvents and influences its electronic properties, making it suitable for further derivatization and functionalization.

In recent years, halogenated pyridines have been extensively studied for their potential as pharmacophores in the development of novel therapeutic agents. The acetonitrile group at the 5-position of 2-Bromo-4-(difluoromethyl)-3-fluoropyridine provides a polar handle for further chemical modifications, enabling the synthesis of complex molecules with tailored biological activities. This compound has been utilized in various synthetic pathways to develop intermediates for drugs targeting different therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

The pharmaceutical industry has shown particular interest in halogenated pyridines due to their ability to modulate biological pathways through interactions with specific target proteins and enzymes. The introduction of halogen atoms into aromatic rings can enhance binding affinity and metabolic stability, key factors in drug design. For instance, studies have demonstrated that compounds containing bromo and difluoromethyl groups exhibit improved pharmacokinetic properties compared to their non-halogenated counterparts.

Recent research has highlighted the role of 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Kinase inhibitors often require precise structural features to bind effectively to their target enzymes. The combination of a pyridine scaffold with halogenated substituents provides an optimal framework for designing potent and selective inhibitors. For example, modifications involving the difluoromethyl group have been shown to enhance binding affinity by improving hydrophobic interactions and electronic complementarity with the active site of kinases.

The compound's versatility also extends to its application in synthesizing heterocyclic derivatives. Heterocyclic compounds are widely used in pharmaceuticals due to their broad spectrum of biological activities. By leveraging the reactive sites on 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile, researchers can introduce additional functional groups or link it to other pharmacophores to create novel molecules with enhanced therapeutic potential. This flexibility makes it an indispensable tool in medicinal chemistry laboratories.

In addition to its role in drug development, this compound has found applications in materials science and agrochemical research. The unique electronic properties conferred by the halogen atoms make it a valuable precursor for synthesizing organic semiconductors and liquid crystals. Furthermore, its structural motifs are reminiscent of natural products that exhibit bioactivity, suggesting its potential use in developing new agrochemicals that target plant pathogens or pests.

The synthesis of 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or cross-coupling reactions to introduce the desired functional groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex molecular architectures from simpler building blocks.

The safety profile of this compound is another critical consideration in its handling and application. While it does not pose significant health hazards under normal conditions, standard laboratory practices should be followed when working with it. Proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP) are essential to ensure safe handling.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile (CAS No. 1806066-79-4) is a versatile and highly reactive compound with significant applications in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors targeting various diseases. As research continues to uncover new applications for halogenated pyridines, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.